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Compound of Interest

Tetrakis(2-butoxyethyl)
Compound Name:

orthosilicate

Cat. No.: B103857

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety protocols and handling
precautions for Tetrakis(2-butoxyethyl) orthosilicate (CAS No. 18765-38-3). Adherence to
these guidelines is crucial to ensure a safe laboratory environment and minimize potential risks
associated with this compound.

Chemical and Physical Properties

A thorough understanding of the physical and chemical properties of a substance is the
foundation of its safe handling. The following table summarizes key data for Tetrakis(2-
butoxyethyl) orthosilicate.
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Property Value Reference
Molecular Formula C24H5208sSi [1112113114]
Molecular Weight 496.75 g/mol [11[31[41[5]
Appearance Colorless to pale yellow liquid [11[3114]
Odor Characteristic [6]

Density 0.970 g/cm? at 25°C [11[31[4]
Boiling Point 205°C at 1.3 mmHg [11[3114]
Flash Point 92°C (closed cup) [11[31[4116]

Vapor Pressure

<1 hPaat 20°C

[6]

Solubility in Water

Soluble (hydrolyzes)

[6]

Dynamic Viscosity

6.5 mPa-s at 20°C

[6]

Toxicological Data

Tetrakis(2-butoxyethyl) orthosilicate is classified as a skin irritant and may cause damage to
organs (blood) through prolonged or repeated exposure if swallowed.[3][7] The following tables
detail its acute toxicity profile.

| Toxici

Test Organism LD50 Remarks

No deaths occurred at this

concentration. The substance

Rat > 2,000 mg/kg )
or mixture has no acute oral
toxicity.[4][8][9]
Estimated value for a mixture
containing the substance.

Rat > 5,000 mg/kg Harmful effects not anticipated

from swallowing small

amounts.
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Acute Dermal Toxicity

Test Organism LD50 Remarks
The substance or mixture has
Rat > 2,000 mg/kg o
no acute dermal toxicity.[8][9]
] For a similar material (Tetra n-
Rabbit 5,300 mg/kg

Butyl titanate).[4]

halati .

Test Organism LC50 Remarks

For a similar material
(Octamethyltrisiloxane), no
deaths occurred at this

Rat > 22.6 mg/l (4 hours, vapour) concentration. Brief exposure
(minutes) to Tetrakis(2-
butoxyethyl) orthosilicate is not

likely to cause adverse effects.

For a similar material (Tetra n-

Rat 11 mg/l (4 hours, dust/mist) ]
Butyl titanate).[8]

Ecotoxicity Data

This substance is considered readily biodegradable. However, it is crucial to prevent its release
into the environment.
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Test Type Species Result Exposure Time Guideline
Acute toxicity to Danio rerio OECD Test
_ _ LC50 > 201 mg/L 96 hours o
fish (zebra fish) Guideline 203
Acute toxicity to )
) Daphnia sp.
aguatic EC50 > 90 mg/L 48 hours EG 84/449

) (water flea)
invertebrates

Acute toxicity to
) Scenedesmus ErC50 > 161
algae/aquatic ) 72 hours 88/302/EC
subspicatus mg/L
plants

Experimental Protocols

The toxicity data presented are primarily derived from standardized OECD (Organisation for
Economic Co-operation and Development) guidelines for the testing of chemicals. A
generalized workflow for an acute oral toxicity study based on OECD Guideline 401 is
described below.
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Preparation Phase

Animal Selection
(e.g., Rats, male and female)

:

Acclimatization
(Standard laboratory conditions)

:

Dose Preparation
(Test substance in appropriate vehicle)

Administration Phase

Fasting
(Overnight before dosing)

:

Oral Gavage Administration
(Single dose)

Ob%rvation Phase

Mortality Check Clinical Signs Observation Body Weight Measurement
(Daily) (e.g., changes in skin, fur, eyes, behavior) (Regular intervals)

Analysls Phase

Gross Necropsy
(At the end of the study)

:

Data Analysis
(Calculation of LD50)
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Personal Protective Equipment (PPE)

Required Protection

Respiratory Protection
(1f ventilation is insufficient, use a suitable respirator with an organic vapor cartridge)|

Hand Protection
(Wear protective gloves, e.g., Nitrile rubber)

Eye Protection
(Wear approved safety goggles)

Body Protection
(Wear protective clothing. Flame retardant antistatic protective clothing is recommended)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. sisib-silanes.com [sisib-silanes.com]

o 2. Tetrakis(2-butoxyethyl) orthosilicate | 18765-38-3 | Benchchem [benchchem.com]

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b103857?utm_src=pdf-body-img
https://www.benchchem.com/product/b103857?utm_src=pdf-custom-synthesis
http://www.sisib-silanes.com/library/SiSiB_PC5460.pdf
https://www.benchchem.com/product/b103857
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103857?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

3. Tetrakis(butoxyethoxy)silane | CAS 18765-38-3 | Silicic Acid Esters | Silicates |
Orthosilicates | Polysilicate | Silane Passivating Agents [orgsi.com]

o 4. Tetrakis(butoxyethoxy)silane | CAS 18765-38-3 | Silicic Acid Esters | Silicates |
Orthosilicates | Polysilicate | Silane Passivating Agents [aular.com]

o 5. Silicic acid (H4Si0O4), tetrakis(2-butoxyethyl) ester | C24H5208Si | CID 87781 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 6. gestis.dguv.de [gestis.dguv.de]

e 7. scribd.com [scribd.com]

8. industrialchemicals.gov.au [industrialchemicals.gov.au]
e 9. silex.co.uk [silex.co.uk]

 To cite this document: BenchChem. [In-Depth Technical Guide: Safety and Handling of
Tetrakis(2-butoxyethyl) Orthosilicate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b103857#tetrakis-2-butoxyethyl-orthosilicate-safety-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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